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Compound of Interest

Compound Name: MC1742

Cat. No.: B612165 Get Quote

MC1742 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on handling, stability, and troubleshooting potential

issues with the HDAC inhibitor, MC1742.

Frequently Asked Questions (FAQs)
1. What are the recommended long-term and short-term storage conditions for MC1742?

Proper storage is crucial to maintain the stability and activity of MC1742. For stock solutions, it

is recommended to aliquot the solution to avoid repeated freeze-thaw cycles.[1] Solid MC1742
should be stored in a dry, dark environment.[2]

2. How should I prepare stock solutions of MC1742?

MC1742 is soluble in DMSO up to 100 mM. To prepare a stock solution, dissolve the solid

compound in a suitable solvent like DMSO.

3. What are the known stability limitations of MC1742?

While specific degradation pathways have not been extensively documented in the provided

search results, general chemical principles suggest that compounds like MC1742 can be

sensitive to factors such as:
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pH: Extreme pH conditions can lead to hydrolysis.

Light: Photodegradation can occur with prolonged exposure to light. It is recommended to

store MC1742 in the dark.[2]

Oxidizing and Reducing Agents: Contact with strong oxidizing or reducing agents should be

avoided.[3]

Repeated Freeze-Thaw Cycles: These can degrade the compound in solution. It is advisable

to store the compound in single-use aliquots.[1]

4. Are there any known incompatibilities for MC1742?

MC1742 may be incompatible with strong acids, alkalis, and strong oxidizing or reducing

agents.[3]
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Issue Possible Cause Recommended Action

Inconsistent or unexpected

experimental results

Degradation of MC1742 due to

improper storage or handling.

1. Review storage conditions

and handling procedures. 2.

Prepare fresh stock solutions

from solid compound. 3.

Aliquot new stock solutions to

minimize freeze-thaw cycles.

Precipitation of the compound

in cell culture media

Poor solubility of MC1742 in

aqueous solutions.

1. Ensure the final

concentration of the solvent

(e.g., DMSO) is compatible

with your experimental system.

2. Consider using a lower

concentration of MC1742. 3.

Vortex the solution thoroughly

before adding it to the media.

Loss of biological activity over

time

The compound may have

degraded.

1. Discard old stock solutions.

2. Prepare fresh stock

solutions and store them

properly in aliquots at -80°C for

long-term storage.[1]

Data and Protocols
Quantitative Data Summary
Table 1: Recommended Storage Conditions for MC1742
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Format
Storage

Temperature
Duration Additional Notes

Solid 0 - 4°C
Short-term (days to

weeks)
Dry and dark.[2]

Solid -20°C
Long-term (months to

years)
Dry and dark.[2]

Stock Solution -20°C Up to 1 month

Sealed storage, away

from moisture and

light.[1]

Stock Solution -80°C Up to 6 months

Sealed storage, away

from moisture and

light.[1]

Table 2: Solubility of MC1742

Solvent Maximum Solubility

DMSO 100 mM

Experimental Protocols
Protocol 1: Preparation of MC1742 Stock Solution

Equilibrate the vial of solid MC1742 to room temperature before opening.

Add the appropriate volume of DMSO to the vial to achieve the desired concentration (e.g.,

for a 10 mM stock solution).

Vortex the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]
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Caption: Mechanism of action of MC1742 as an HDAC inhibitor.

Experimental Workflow
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Caption: Recommended workflow for handling and using MC1742.
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Caption: Troubleshooting flowchart for unexpected results with MC1742.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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